N-(2,4-dichlorophenyl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-6-methyl-2-pyridin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C22H15Cl2N3O/c1-13-2-4-19-16(10-13)17(12-21(26-19)14-6-8-25-9-7-14)22(28)27-20-5-3-15(23)11-18(20)24/h2-12H,1H3,(H,27,28)
• InChI Key: ANJJMOMNOZWYNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)NC3=C(C=C(C=C3)Cl)Cl)C4=CC=NC=C4
• Molecular Formula: C22H15Cl2N3O
• Molecular Weight: 408.3 g/mol

Description

“N-(2,4-dichlorophenyl)-6-methyl-2-(4-pyridinyl)-4-quinolinecarboxamide” is a complex organic compound. It contains a quinoline ring, which is a heterocyclic aromatic organic compound. It also has a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. The compound also contains a carboxamide group (CONH2), and a dichlorophenyl group, which is a phenyl ring substituted with two chlorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinoline and pyridine rings, along with the carboxamide and dichlorophenyl groups. The exact structure would depend on the positions of these groups on the rings.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the pyridine ring could undergo electrophilic substitution reactions, and the carboxamide group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence and position of the functional groups, the overall shape and size of the molecule, and the presence of any chiral centers.

Mechanism of Action

Without specific information, it’s difficult to predict the exact mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways, depending on its structure and the presence of functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further study of this compound’s synthesis, properties, and potential applications. This could include exploring its potential uses in various fields, such as medicine or materials science.